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Compound of Interest

Compound Name: 1,1,3,3-Tetrachloroacetone

CAS No.: 632-21-3

Cat. No.: B041711

Get Quote

A Note on Nomenclature: Initial analysis of the request for "1,1,3,3-tetrachloroacetone"

revealed a significant disparity in available data compared to the closely related and more

extensively documented "1,1,3-trichloroacetone." This guide will primarily focus on the

comprehensive physical properties of 1,1,3-trichloroacetone, a critical intermediate in various

chemical syntheses. A dedicated section will also present the available data for 1,1,3,3-
tetrachloroacetone to ensure a thorough address of the original query. This approach is taken

to provide the most robust and scientifically valuable resource for researchers, scientists, and

drug development professionals.

Part 1: 1,1,3-Trichloroacetone: A Comprehensive
Profile
1,1,3-Trichloroacetone, a halogenated ketone, is a significant compound in organic synthesis,

serving as a versatile building block for a range of molecules.[1] Its utility is underscored by its

role as an intermediate in the production of pharmaceuticals, including the anti-anemia drug

folic acid, and agrochemicals.[2][3] The reactivity endowed by its three chlorine atoms and

ketone functional group allows for its participation in various reactions, such as nucleophilic

substitutions and cycloadditions.[1][2]
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Core Physical Characteristics
The physical state of 1,1,3-trichloroacetone under standard conditions is a colorless to pale

yellow liquid with a pungent odor.[4] Its key physical properties are summarized in the table

below, providing a foundational understanding for its handling and application in experimental

settings.

Property Value Source(s)

CAS Number 921-03-9 [3][5]

Molecular Formula C₃H₃Cl₃O [3][4]

Molecular Weight 161.41 g/mol [3]

Appearance
Colorless to light yellow, clear

liquid
[4][6]

Density 1.512 g/mL at 20 °C [5][7][8][9]

Melting Point 9-11 °C [5][7][8][9][10][11]

Boiling Point
88-90 °C at 76 mmHg; 172 °C

at 760 mmHg
[5][6][7][8][9][10][11]

Flash Point 79.4 - 80 °C [6][7][10][11]

Refractive Index n20/D 1.491 [5][10]

Solubility

Limited solubility in water;

soluble in organic solvents like

chloroform, methanol, ethanol,

and acetone.

[2][4][5][12]

Spectroscopic and Analytical Data
Definitive identification and characterization of 1,1,3-trichloroacetone rely on various

spectroscopic techniques. Available data includes:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR spectra are

available for structural confirmation.[6][13]
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Infrared (IR) Spectroscopy: IR spectra provide information about the functional groups

present in the molecule.[14]

Mass Spectrometry (MS): Mass spectral data aids in determining the molecular weight and

fragmentation pattern.[14]

Safety and Handling
From a safety perspective, 1,1,3-trichloroacetone is classified as a hazardous substance. It is

toxic if swallowed or inhaled and can cause severe skin burns and eye damage.[15][16]

Furthermore, it is very toxic to aquatic life with long-lasting effects.[15]

Precautionary Measures:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection. In case of inadequate ventilation, respiratory protection is necessary.[15]

Handling: Use only outdoors or in a well-ventilated area. Avoid breathing dust, fumes, gas,

mist, vapors, or spray. Wash hands thoroughly after handling and do not eat, drink, or smoke

when using this product.[15]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[3] It

should be stored locked up.[15]

Synthesis and Reactivity
1,1,3-Trichloroacetone is typically synthesized through the chlorination of acetone.[2] Various

methods have been developed to improve the yield and purity of the final product, including

catalytic chlorination.[17][18]

The presence of three chlorine atoms significantly influences its reactivity, making it a valuable

precursor for generating 1,3-dihalo oxyallyl intermediates, which can undergo [4+3]

cycloadditions.[5] It is also a key reagent in the synthesis of chlorinated 5-hydroxy-4-methyl-

2(5H)-furanones and mucochloric acid.[5]

Part 2: 1,1,3,3-Tetrachloroacetone: An Overview
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1,1,3,3-Tetrachloroacetone is a polychlorinated compound recognized as a potent mutagen.

[19] While less commonly cited in extensive chemical literature compared to its trichloro-

counterpart, it holds significance in specific research contexts.

Known Physical Properties
The available data for 1,1,3,3-tetrachloroacetone is more limited, with some properties being

estimated values.

Property Value Source(s)

CAS Number 632-21-3 [19][20]

Molecular Formula C₃H₂Cl₄O [19]

Molecular Weight 195.86 g/mol [19]

Appearance Oil [21]

Density 1.9022 (rough estimate) [21]

Refractive Index 1.4944 (estimate) [21]

Solubility

Sparingly soluble in

chloroform; slightly soluble in

ethyl acetate.

[21]

Storage
Hygroscopic, store at -20°C

under an inert atmosphere.
[21]

Spectroscopic Data
Spectral data for 1,1,3,3-tetrachloroacetone, including Mass Spectrometry and Infrared

Spectroscopy, are available for its characterization.[22]

Safety and Handling
1,1,3,3-Tetrachloroacetone is classified as toxic if swallowed.[21] Due to its hygroscopic

nature, storage in a freezer under an inert atmosphere is recommended to maintain its integrity.

[21]
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Experimental Protocols: A Note on Best Practices
Detailed experimental protocols for the synthesis and handling of these compounds are often

proprietary or specific to a particular research setup. However, general best practices for

working with chlorinated ketones should always be followed. This includes conducting all work

in a certified fume hood, using appropriate personal protective equipment, and having

emergency procedures in place. For synthesis, the chlorination of acetone is a common

starting point, with various catalysts and reaction conditions being employed to control the

degree of chlorination.[17][18][23]

Logical Relationships and Workflow
The selection and use of either 1,1,3-trichloroacetone or 1,1,3,3-tetrachloroacetone are

dictated by the specific synthetic target. The general workflow for utilizing these compounds in

a research and development setting is outlined below.
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Preparation and Safety

Synthetic Application

Analysis and Characterization

Review Safety Data Sheet (SDS)

Don Appropriate Personal Protective Equipment (PPE)

Prepare Reaction in Fume Hood

Select Chlorinated Acetone (Tri- or Tetra-)

Perform Chemical Reaction (e.g., Cycloaddition, Substitution)

Reaction Workup and Purification

Analyze Product (NMR, IR, MS)

Data Interpretation and Structural Confirmation

Click to download full resolution via product page
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Caption: General workflow for the safe handling and synthetic application of chlorinated

acetones.

Conclusion
This guide provides a detailed overview of the physical properties of 1,1,3-trichloroacetone and

the available information for 1,1,3,3-tetrachloroacetone. A thorough understanding of these

properties, coupled with stringent adherence to safety protocols, is paramount for their effective

and safe utilization in research and development. The provided data, sourced from various

chemical suppliers and databases, offers a solid foundation for scientists and professionals

working with these important chemical intermediates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://patents.google.com/patent/CN1047853A/en
https://patents.google.com/patent/CN1047853A/en
https://www.scbt.com/p/1-1-3-3-tetrachloroacetone-632-21-3
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3852178.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3852178.htm
https://m.chemicalbook.com/SpectrumEN_632-21-3_MS.htm
https://eureka.patsnap.com/patent-CN108727173B
https://www.benchchem.com/product/b041711/docs#an-in-depth-technical-guide-to-the-physical-properties-of-chlorinated-acetones
https://www.benchchem.com/product/b041711/docs#an-in-depth-technical-guide-to-the-physical-properties-of-chlorinated-acetones
https://www.benchchem.com/product/b041711/docs#an-in-depth-technical-guide-to-the-physical-properties-of-chlorinated-acetones
https://www.benchchem.com/product/b041711/docs#an-in-depth-technical-guide-to-the-physical-properties-of-chlorinated-acetones
https://www.benchchem.com/product/b041711?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041711?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041711?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

